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Compound of Interest

Compound Name:
Triphenylmethyl(2-bromoethyl)

sulfide

Cat. No.: B1145269 Get Quote

CAS Number: 157522-54-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenylmethyl(2-bromoethyl)
sulfide, a key synthetic intermediate. It includes detailed chemical properties, a proposed

experimental protocol for its synthesis, and an exploration of the potential biological

significance of its core structural motif, drawing parallels with the well-studied compound S-

trityl-L-cysteine.

Chemical Properties and Data
Triphenylmethyl(2-bromoethyl) sulfide, also known as (2-Bromoethyl)(trityl)sulfane, is a

sulfur-containing organic compound. Its key quantitative data are summarized in the table

below.
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Property Value Reference

CAS Number 157522-54-8

Molecular Formula C₂₁H₁₉BrS

Molecular Weight 383.35 g/mol

IUPAC Name (2-bromoethyl)(trityl)sulfane

Physical Form Powder or crystals

Storage Temperature
2-8°C (sealed in dry

conditions)

Purity Typically ≥95%

Synthesis of Triphenylmethyl(2-bromoethyl) sulfide
Triphenylmethyl(2-bromoethyl) sulfide serves as a crucial intermediate in the synthesis of

the TETAC (1-(2-(pyridin-2-yldisulfanyl)ethyl)-1,4,7,10-tetraazacyclododecane) ligand, which is

utilized in paramagnetic NMR studies. While a specific, detailed experimental protocol for its

synthesis is not readily available in published literature, a standard and reliable method

involves the S-alkylation of triphenylmethanethiol.

Proposed Experimental Protocol
This protocol is based on established methods for the synthesis of thioethers.

Reaction:

Materials and Reagents:

Triphenylmethanethiol

1,2-Dibromoethane (in excess)

A suitable base (e.g., sodium hydride, potassium carbonate)

Anhydrous solvent (e.g., tetrahydrofuran (THF), N,N-dimethylformamide (DMF))
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Deionized water

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and ethyl acetate for chromatography elution

Procedure:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve triphenylmethanethiol in the chosen anhydrous solvent.

Deprotonation: Cool the solution in an ice bath and add the base portion-wise with stirring.

Allow the mixture to stir for a designated period to ensure the complete formation of the

thiolate anion.

Alkylation: Slowly add an excess of 1,2-dibromoethane to the reaction mixture. Allow the

reaction to warm to room temperature and stir overnight.

Quenching and Extraction: Quench the reaction by carefully adding deionized water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent.

Washing: Wash the combined organic layers sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure

Triphenylmethyl(2-bromoethyl) sulfide.
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Characterization: Confirm the identity and purity of the product using techniques such as

NMR spectroscopy (¹H and ¹³C), mass spectrometry, and infrared spectroscopy.

Experimental Workflow: Synthesis
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Caption: Workflow for the synthesis of Triphenylmethyl(2-bromoethyl) sulfide.
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Potential Biological Significance and Signaling
Pathway
While Triphenylmethyl(2-bromoethyl) sulfide is primarily used as a synthetic intermediate, its

core S-trityl moiety is present in compounds with significant biological activity. A prominent

example is S-trityl-L-cysteine (STLC), which has been identified as a potent inhibitor of the

mitotic kinesin Eg5.[1][2] Eg5 is a crucial motor protein involved in the formation of the bipolar

spindle during mitosis. Its inhibition leads to cell cycle arrest and apoptosis, making it a target

for anticancer drug development.[1]

Signaling Pathway: Eg5 Inhibition by S-Trityl
Compounds
The S-trityl group in STLC binds to a specific allosteric pocket on the Eg5 motor domain,

preventing ATP hydrolysis and the conformational changes necessary for microtubule sliding.

[1] This leads to the formation of monopolar spindles, activating the spindle assembly

checkpoint and ultimately inducing apoptosis. Given the shared S-trityl functional group, it is

plausible that Triphenylmethyl(2-bromoethyl) sulfide or its derivatives could exhibit similar

biological activities.
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Caption: Inhibition of mitotic kinesin Eg5 by S-trityl compounds.
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This guide provides a foundational understanding of Triphenylmethyl(2-bromoethyl) sulfide
for research and development purposes. The provided synthesis protocol offers a practical

starting point for its preparation, while the insights into the biological activity of the related S-

trityl-L-cysteine open avenues for exploring the potential pharmacological applications of this

chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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